Reliability Assessment & Statistical Comparison
Specifications & Pricing

Smolecule

Quizalofop-P-ethyl & Metabolites: Degradation
Half-Lives in Soil

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Quizalofop-P

CAS No.: 100646-51-3

Cat. No.: S001433

Get Quote

Substance

Soil Type /
Conditions

Half-Life (DTso)

Key Context & Notes

Quizalofop-P-ethyl
(Parent Compound)

Quizalofop-P-ethyl

Quizalofop-P
(Primary Metabolite)

Quizalofop-acid
(Metabolite)

Propaquizafop

(Related Compound)

Sunflower field,
silty clay [1]

Railway track soils
(low organic
carbon) [2]

Multiple
agricultural soils

[3]
Railway track soils

[2]

Five agricultural
soils in China [4]

0.55 - 0.68 days
(approx. 13-16
hours)

Slower than in

agricultural soils

<1 day

Data for
estimation

1.41 - 7.75 days

Very fast dissipation; fits single first-
order (SFO) kinetics.

Degraded slower in railway soils
compared to agricultural soils; specific
half-life not provided.

Rapid formation from quizalofop-P-
ethyl and subsequent fast
degradation.

Predicted to have a high potential for
leaching to groundwater in railway
environments.

Fastest in fluvo-aquic soil (LF),
slowest in ginseng soil (BS).
Temperature was the most influential
factor on degradation rate.
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Detailed Experimental Protocols

Here are the methodologies from key studies that generated the data above, which can serve as a reference

for your own experimental design.

e Study on Railway Tracks [2]: This research investigated the degradation of quizalofop-P-ethyl in

soils from railway tracks, which typically have low organic carbon content.

o Soil Preparation: Field-moist soils were sieved (2 mm) and stored at 4°C.
o Incubation: Test substances were evenly applied to 800 g portions of soil in crystallizing dishes

using a spray bottle.
o Analysis: Concentrations of quizalofop-P-ethyl and its metabolites (including quizalofop-acid)

were monitored over time to determine degradation rates and half-lives.

¢ Field Dissipation in Sunflower Cultivation [1]: This study tracked quizalofop-P-ethyl under real-

world field conditions.

o Field Plots: The experiment was conducted in silty clay soil plots with different slopes.

o Application & Sampling: The herbicide was applied, and soil samples were collected from
various depths over time.

o Kinetic Modeling: Dissipation rates were calculated using both single first-order (SFO) and
first-order multi-compartment (FOMC) kinetics to determine half-life.

e Degradation of Quizalofop-p and Related Compounds [3]: This study used advanced analytical

techniques to monitor the parent compound and its metabolites.

o Extraction: A QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) procedure was
employed. Soils were extracted with acidified acetonitrile.
o Clean-up: A dispersive solid-phase extraction (d-SPE) with C18 sorbent was used to clean the

samples.

o Analysis: Analysis was performed using ultra-high performance liquid chromatography coupled
to Orbitrap mass spectrometry (UHPLC-Orbitrap-MS), allowing for target analysis and
retrospective screening of metabolites.

Degradation Pathway & Analysis Workflow

The degradation of quizalefop-P-ethyl in soil follows a specific pathway, and its analysis involves a

structured workflow, as illustrated below.
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Simplified Degradation Pathway in Soil General Analytical Workflow
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Summary of Key Findings

e Rapid Degradation: The parent compound, quizalofop-P-ethyl, dissipates very quickly in
agricultural soils, with half-lives often less than one day [1] [3]. It rapidly converts to its primary
metabolite, quizalofop-P (acid form).

¢ Soil-Specific Rates: Degradation is highly dependent on soil properties. Soils with low organic
carbon (e.g., railway track subsoils) can exhibit slower degradation, increasing the potential for
herbicide or metabolite mobility [2].

e Metabolite Formation: The main degradation pathway involves hydrolysis to quizalofop-P-acid,
which is also degradable but may pose a higher leaching risk in certain environments [2] [3].
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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